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Compound of Interest

Compound Name: 1,2-Dibromo-2-methylpropane

Cat. No.: B1593978

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and
disposal of 1,2-Dibromo-2-methylpropane. Adherence to these procedures is critical for
ensuring laboratory safety and operational integrity.

l. Personal Protective Equipment (PPE) and
Engineering Controls

Safe handling of 1,2-Dibromo-2-methylpropane necessitates stringent adherence to PPE
protocols and the use of appropriate engineering controls to minimize exposure.[1][2] This
chemical is classified as an irritant to the skin, eyes, and respiratory system, and is suspected
of causing cancer.[1][3]

Required Personal Protective Equipment:
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Protection Type

Specification

Rationale

Eye Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US). A
face shield should be used in
conjunction with goggles when
there is a splash hazard.[1][4]

To prevent eye irritation and
serious eye damage from

splashes or vapors.[1][3]

Hand Protection

Chemical-impermeable gloves
(e.g., nitrile rubber) that have
been inspected for integrity

prior to use.[1]

To prevent skin contact, which
can cause irritation and
potential absorption of the
chemical.[1][3]

Skin and Body Protection

Fire/flame resistant and
impervious clothing. A lab coat
or chemical-resistant apron

should be worn.[1]

To protect against skin contact
and contamination of personal

clothing.

Respiratory Protection

A full-face respirator should be
used if exposure limits are
exceeded or if irritation is
experienced.[1] Use in a well-

ventilated area is mandatory.

[1](2]

To prevent inhalation of
vapors, which can cause

respiratory irritation.[1][3]

Engineering Controls:

» Ventilation: Always handle 1,2-Dibromo-2-methylpropane in a well-ventilated area,

preferably within a chemical fume hood.[1][2] Local exhaust ventilation should be used at the

site of chemical release.[4]

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[5][6]

Il. Step-by-Step Handling and Disposal Protocol

A systematic approach to handling and disposal is crucial for minimizing risks. The following

workflow outlines the necessary steps from preparation to final disposal.
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Safe Handling and Disposal Workflow for 1,2-Dibromo-2-methylpropane
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PPE Selection Decision Tree for 1,2-Dibromo-2-methylpropane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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